Cas no 55456-40-1 (H-Aib-OBzl)

H-Aib-OBzl structure

Product Name:H-Aib-OBzl

CAS No:55456-40-1

Molecular Formula:C₁₁H₁₅NO₂

Molecular Weight:193.2423

CID:351847

PubChem ID:11116894

H-Aib-OBzl Properties

Names and Identifiers

- Alanine, 2-methyl-, phenylmethyl ester
- benzyl 2-amino-2-methylpropanoate
- H-Aib-OBzl · HCl
- alpha-Aminoisobutyric acid benzyl ester
- 55456-40-1
- AKOS010532080
- Benzyl 2-amino-2-methylpropionate
- DPEATBWCWKCPRX-UHFFFAOYSA-N
- benzyl 2-methylalaninate
- H-Aib-OBzl
- AS-48663
- F52319
- SCHEMBL1809268
- H-Aib-OBzl HCl
- FT-0733083
- +Expand
- InChIKey： DPEATBWCWKCPRX-UHFFFAOYSA-N
- Inchi： InChI=1S/C11H15NO2/c1-11(2,12)10(13)14-8-9-6-4-3-5-7-9/h3-7H,8,12H2,1-2H3
- SMILES： CC(C)(C(=O)OCC1=CC=CC=C1)N

Computed Properties

Exact Mass: 193.110278721g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 193.110278721g/mol
Heavy Atom Count: 14
Complexity: 196
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.3
Topological Polar Surface Area: 52.3Å²

Experimental Properties

Boiling Point: 131-131.5 ºC (18 Torr)
Flash Point: 129.2±17.9 ºC,
Solubility: Slightly soluble (4.3 g/l) (25 º C),
Density: 1.079±0.06 g/cm3 (20 ºC 760 Torr),

H-Aib-OBzl Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DJLY-250mg	H-Aib-OBzl	55456-40-1	95%	250mg	$223.00	2024-04-29
A2B Chem LLC	AG31142-250mg	H-Aib-OBzl	55456-40-1	95%	250mg	$194.00	2024-04-19
eNovation Chemicals LLC	Y1238681-250mg	H-Aib-OBzl	55456-40-1	95%	250mg	$355	2024-06-06
TRC	H297825-500mg	H-Aib-OBzl	55456-40-1		500mg	$ 220.00	2022-06-04
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	XW0088-10g	benzyl 2-amino-2-methylpropanoate hydrochloride	55456-40-1	95%	10g	$1800	2023-09-07

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55456-40-1 (H-Aib-OBzl) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:55456-40-1)H-Aib-OBzl

Purity:99%

Quantity:1g

Price($):359.0